Cas no 1385319-98-1 (2-fluoro-N-[4-oxo-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)butyl]pyridine-4-carboxamide)

• Product Name: 2-fluoro-N-[4-oxo-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)butyl]pyridine-4-carboxamide
• CAS No: 1385319-98-1
• MF: C₁₉H₂₀FN₃O₂
• MW: 341.37940788269
• CID: 6055303
• PubChem ID: 72018207
• Update Time: 2024-01-14

2-fluoro-N-[4-oxo-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)butyl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1182549988
• 2-fluoro-N-[4-oxo-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)butyl]pyridine-4-carboxamide
• N-[4-(3,4-DIHYDRO-1H-ISOQUINOLIN-2-YL)-4-OXOBUTYL]-2-FLUOROPYRIDINE-4-CARBOXAMIDE
• 1385319-98-1
• EN300-26603466
• AKOS016918720

• Inchi： 1S/C19H20FN3O2/c20-17-12-15(7-10-21-17)19(25)22-9-3-6-18(24)23-11-8-14-4-1-2-5-16(14)13-23/h1-2,4-5,7,10,12H,3,6,8-9,11,13H2,(H,22,25)
• InChI Key： LKSGLLLCZKNSEX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)C(NCCCC(N1CC2C=CC=CC=2CC1)=O)=O

Computed Properties

• Exact Mass: 341.15395505g/mol
• Monoisotopic Mass: 341.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives